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Compound of Interest

Compound Name: 2-(2-Aminoethyl)morpholin-3-one

Cat. No.: B13178921

Get Quote

Part 1: Executive Summary
2-(2-Aminoethyl)morpholin-3-one is a specialized heterocyclic building block utilized in

modern medicinal chemistry. Unlike a standalone therapeutic agent, its "mechanism of action"

is defined by its role as a pharmacophore scaffold. It functions as a conformationally

constrained peptidomimetic, specifically designed to introduce metabolic stability, solubility, and

precise vector orientation into drug candidates.

This guide details the structural mechanics of this moiety, its application in Fragment-Based

Drug Discovery (FBDD), and the protocols required to integrate it into bioactive ligands (e.g.,

kinase inhibitors, GPCR modulators).

Part 2: Pharmacochemical Mechanism of Action
Structural Bioisosterism & Binding Dynamics
The core utility of 2-(2-Aminoethyl)morpholin-3-one lies in its ability to mimic peptide bonds

while offering superior physicochemical properties.

Lactam Constraint (The "Warhead"): The morpholin-3-one ring contains a lactam (cyclic

amide). This structure mimics the electronic and steric properties of a peptide bond (
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) but locks it into a specific conformation (typically cis or trans depending on substitution).
This reduces the entropic penalty upon binding to a protein target.

The Ether Oxygen (Position 1): The oxygen atom at position 1 acts as a weak hydrogen

bond acceptor. Unlike a methylene group (

), it lowers the

(lipophilicity) of the molecule, improving water solubility and bioavailability.

The Primary Amine (The "Handle"): The 2-aminoethyl side chain serves as the primary

attachment point (linker) or as a key interaction motif (forming ionic bonds with Aspartate or

Glutamate residues in the target pocket).

Metabolic Stability Mechanism
A critical failure point in drug development is the rapid metabolism of morpholine rings.

Oxidative Resistance: Standard morpholines are often metabolized via oxidation at the

-carbon (adjacent to nitrogen) to form lactams (morpholin-3-ones). By starting with the
oxidized morpholin-3-one scaffold, the drug candidate is effectively "pre-metabolized" at that
position, blocking a major clearance pathway and extending the half-life (

).

Chirality Control: The substitution at position 2 creates a chiral center. The (S)- or (R)-

enantiomers can be selected to perfectly match the chiral environment of the target protein's

binding pocket, a mechanism known as stereoelectronic matching.

Pharmacophore Interaction Map
The diagram below illustrates the specific interaction points of the scaffold within a biological

target.
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Figure 1: Pharmacophore interaction map showing the tripartite binding mechanism: solubility

modulation (O1), dipole alignment (Lactam), and direct binding (Amine).

Part 3: Experimental Protocols & Applications
Protocol 1: Amide Coupling (Scaffold Integration)
This protocol describes the standard method for coupling the 2-(2-Aminoethyl)morpholin-3-
one amine handle to a carboxylic acid-containing core (e.g., a kinase hinge binder).

Reagents:

Amine: 2-(2-Aminoethyl)morpholin-3-one (1.0 eq)[1]

Acid: Target Carboxylic Acid (1.0 eq)

Coupling Agent: HATU (1.2 eq)

Base: DIPEA (3.0 eq)

Solvent: DMF (Anhydrous)

Step-by-Step Methodology:

Activation: Dissolve the carboxylic acid (1.0 mmol) in anhydrous DMF (5 mL) under

atmosphere. Add DIPEA (3.0 mmol) followed by HATU (1.2 mmol). Stir at

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b13178921/docs?utm_src=pdf-body-img#technical-guide-2-2-aminoethyl-morpholin-3-one-mechanism-of-action-utility
https://www.benchchem.com/product/b13178921/docs?utm_src=pdf-body#technical-guide-2-2-aminoethyl-morpholin-3-one-mechanism-of-action-utility
https://www.benchchem.com/product/b13178921/docs?utm_src=pdf-body#technical-guide-2-2-aminoethyl-morpholin-3-one-mechanism-of-action-utility
https://www.benchchem.com/product/b13178921/docs?utm_src=pdf-body#technical-guide-2-2-aminoethyl-morpholin-3-one-mechanism-of-action-utility
https://www.bidepharm.com/products/4155-60-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13178921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


for 15 minutes to form the active ester.

Addition: Add 2-(2-Aminoethyl)morpholin-3-one (1.0 mmol) dropwise to the activated

mixture.

Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor

conversion via LC-MS (Target mass = Acid Mass + 144.17 - 18.02).

Workup: Dilute with EtOAc, wash with saturated

(2x) and Brine (1x). Dry over

.

Purification: Purify via Flash Column Chromatography (MeOH/DCM gradient).

Protocol 2: Reductive Amination (Secondary Amine
Formation)
Used when a flexible secondary amine linker is required instead of a rigid amide.

Imine Formation: Combine 2-(2-Aminoethyl)morpholin-3-one (1.0 eq) and the target

Aldehyde (1.0 eq) in DCM. Add

(anhydrous) to scavenge water. Stir for 2 hours.

Reduction: Cool to

. Add

(1.5 eq) portion-wise.

Quench: Stir overnight. Quench with saturated

. Extract with DCM.

Part 4: Technical Data & Specifications
The following table summarizes the physicochemical properties critical for drug design

calculations.
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Property Value Relevance in Drug Design

CAS Number 1509319-96-3
Unique Identifier for sourcing.

[2]

Molecular Formula
Basis for mass spectrometry

confirmation.

Molecular Weight 144.17 g/mol
Low MW allows for "fragment"

utility (Rule of 3).

H-Bond Donors 1 (Primary Amine)
Key for specific binding

interactions.

H-Bond Acceptors 3 (O, N, C=O) Enhances water solubility.

Predicted LogP -1.2 to -0.8
Highly hydrophilic; improves

oral bioavailability.

Stereochemistry Racemic (typically)
Chiral separation may be

required for final leads.

Part 5: Synthesis Workflow Visualization
The following diagram outlines the logical flow of using this scaffold in a Fragment-Based Drug

Discovery (FBDD) campaign.
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Figure 2: Workflow integrating the morpholin-3-one scaffold into a drug discovery pipeline to

optimize hit compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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